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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458 Get Quote

An In-depth Technical Guide to Heptyl Crotonate: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental chemical properties is paramount. This guide provides a focused

overview of the molecular weight and chemical formula of heptyl crotonate.

Heptyl crotonate, also known by its systematic name heptyl but-2-enoate, is an organic

compound classified as an ester of crotonic acid and heptanol.[1] Its chemical identity is

defined by its specific arrangement of atoms, which is represented by its molecular formula,

and the cumulative mass of these atoms, given by its molecular weight.

Physicochemical Data Summary
The essential quantitative data for heptyl crotonate is summarized in the table below. This

information is fundamental for experimental design, stoichiometric calculations, and analytical

characterization.
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Property Value

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol

CAS Number 16930-99-7

Appearance Colorless to pale yellow liquid (est.)

Boiling Point 229.00 to 231.00 °C @ 760.00 mm Hg

Flash Point 105.56 °C (222.00 °F)

Density 0.889 g/cm³

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Core Molecular Attributes
The molecular formula, C₁₁H₂₀O₂, indicates that each molecule of heptyl crotonate contains

11 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms.[1][2][3] The molecular weight is

approximately 184.28 grams per mole, a value derived from the sum of the atomic weights of

its constituent atoms.[2][3]

Heptyl Crotonate

Molecular Formula
C₁₁H₂₀O₂

Molecular Weight
184.28 g/mol
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Caption: Logical flow from compound identity to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. heptyl crotonate [flavscents.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. labshake.com [labshake.com]

To cite this document: BenchChem. [Heptyl crotonate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093458#heptyl-crotonate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b093458?utm_src=pdf-body-img
https://www.benchchem.com/product/b093458?utm_src=pdf-custom-synthesis
https://flavscents.com/library/material/235420f5834/a
https://www.alfa-chemistry.com/cas_16930-99-7.htm
https://labshake.com/product/8f96235b-35d0-4ba0-9825-33819bc62bff/-Heptyl-crotonate
https://www.benchchem.com/product/b093458#heptyl-crotonate-molecular-weight-and-formula
https://www.benchchem.com/product/b093458#heptyl-crotonate-molecular-weight-and-formula
https://www.benchchem.com/product/b093458#heptyl-crotonate-molecular-weight-and-formula
https://www.benchchem.com/product/b093458#heptyl-crotonate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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